N~1~-{3-[methyl(methylsulfonyl)amino]phenyl}-N~2~-(phenylsulfonyl)-N~2~-[3-(trifluoromethyl)phenyl]glycinamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-3-(trifluoromethyl)anilino]-N-[3-[methyl(methylsulfonyl)amino]phenyl]acetamide
• InChI: InChI=1S/C23H22F3N3O5S2/c1-28(35(2,31)32)19-10-7-9-18(15-19)27-22(30)16-29(36(33,34)21-12-4-3-5-13-21)20-11-6-8-17(14-20)23(24,25)26/h3-15H,16H2,1-2H3,(H,27,30)
• InChI Key: HEKWPLMVDUAZKC-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC(=C1)NC(=O)CN(C2=CC=CC(=C2)C(F)(F)F)S(=O)(=O)C3=CC=CC=C3)S(=O)(=O)C
• Molecular Formula: C23H22F3N3O5S2
• Molecular Weight: 541.6 g/mol

Description

“N~1~-{3-[methyl(methylsulfonyl)amino]phenyl}-N~2~-(phenylsulfonyl)-N~2~-[3-(trifluoromethyl)phenyl]glycinamide” is a type of N-phenyl-bis (perfluoroalkanesulfonyl) imide, which is a commonly used perfluoroalkanesulfonylation reagent. It is generally used for the perfluoroalkanesulfonylation reaction of phenolic hydroxyl, amino, and allyl alcohol, and has high reactivity and excellent selectivity.

Synthesis Analysis

The synthesis of this compound involves adding 2L dichloromethane, 186g (2.0mol) aniline, 4.88g (0.04mol) 4-dimethylaminopyridine (DMAP), and 444g (4.4mol) triethylamine to a reactor equipped with a thermometer, distillation device, and mechanical stirrer. The reactor is evacuated to -0.095MPa and cooled to -40°C, then 665g (4.4mol) trifluoromethylsulfonyl fluoride gas is introduced. The mixture is then stirred at a reaction temperature of -20°C to 0°C and a reaction pressure of 0.02MPa to 0.1MPa. After 6 hours, the excess trifluoromethylsulfonyl fluoride gas in the reactor is released and cooled for collection. After the reactor is returned to atmospheric pressure, 500mL of water is added and the mixture is separated. The organic phase is heated to 40°C to distill off the dichloromethane, yielding a light yellow solid. The light yellow solid is recrystallized from toluene to give 650g of white crystals, with a yield of 91.0%.

Chemical Reactions Analysis

This compound is generally used for the perfluoroalkanesulfonylation reaction of phenolic hydroxyl, amino, and allyl alcohol. It is also used for the enantioselective synthesis of β-amino acids through the Mannich reaction.

Physical And Chemical Properties Analysis

This compound is a white or colorless crystalline or crystalline powder. It is soluble in methanol and slightly soluble in chloroform and ethyl acetate. It has a melting point of 100-102 °C (lit.) and a predicted boiling point of 305.3±52.0 °C. Its predicted density is 1.766±0.06 g/cm3.

Safety and Hazards

This compound is sensitive to moisture and should be stored in a dark place, sealed in dry, at room temperature. It is labeled as an irritant (Xi) and has hazard codes of 36/37/38. Safety instructions include avoiding contact with eyes (S26) and wearing suitable protective clothing (S36).

Future Directions

The compound is used for the synthesis of sphingosine 1-phosphate-1 receptor agonists, which can be used for pharmaceutical applications. It is also used as an intermediate in medicine and as an OLED intermediate.